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CAS No.: 15722-48-2

Cat. No.: S538051

The table below summarizes quantitative stability data and key experimental parameters from recent

research.

Stability Aspect Key Findings/Values Experimental Conditions & Notes

| Environmental Degradation (Fungal) [1] [2] | « ~89% removal in 7 days (fungus only). * ~99.5%
degradation with laccase-mediator system. * Kinetics: Vmax = 111.11 hr~!, Km = 1537 mg L. - Half-life
(t2/2) & removal rates increase with higher olsalazine concentrations. | * Agent: Marine-derived fungus
Aspergillus aculeatus. « Optimal Redox Mediators: ABTS, 1-hydroxybenzotriazole (HOBT), p-Coumaric
acid. * Design: Optimized using Response Surface Methodology (RSM)-Box-Behnken Design (BBD). *
Stability: Laccase enzyme stability was maintained at 93-98% with mediators at 2 mM drug concentration. |
| Bacterial Degradation (Colon & Feces) [3] [4] | - Half-life in Fasted Ascending Colon: 57.8 min. « Half-
life in Feces: 9.2 min. * Degradation follows first-order kinetics. « Degradation is negligible in the fed
ascending colon state. | + Agent: Colonic bacteria. * Mechanism: Azo-reduction, cleaving the molecule into
two molecules of the active metabolite, 5-aminosalicylic acid (mesalamine). « Conditions: Experiments
conducted under anaerobic conditions. | | Chemical Stability in Selution [3] | Chemically stable for at least
2 hours in phosphate buffers across a pH range of 4.0 to 9.0. | Buffer composition and exact temperature not
specified. | | Stability in Biological Samples [5] | «+ In Water: Stable at -20°C, 4°C, and room temperature. *

In Urine: Olsalazine and Ac-5-ASA are stable; 5-ASA concentration decreases at 4°C and room
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temperature. ¢ In Feces: 5-ASA degrades to near zero in 7 days at 4°C and room temperature; stable with
preservative (e.g., HgCl2). | For accurate analysis, biological samples require freezing at -20°C and the use

of preservatives to prevent metabolite degradation. |

Experimental Protocols for Key Studies

Here are the detailed methodologies for the two main degradation studies to assist in your experimental

replication.

Protocol for Fungal Degradation of Olsalazine [1] [2]

This protocol outlines the process for optimizing and studying olsalazine degradation using a marine-derived

fungus.

¢ 1. Fungal Cultivation: Inoculate the marine-derived fungus Aspergillus aculeatus in an appropriate
marine-based growth medium.

e 2. Experimental Design (RSM-BBD): Use a Response Surface Methodology with a Box-Behnken
Design to optimize the critical parameters. Key factors to include are:

o pH

Temperature

Fungal Dry Weight

Concentration of Redox Mediators (e.g., ABTS, HOBT, p-Coumaric acid)

¢ 3. Reaction Setup: Add olsalazine to the fungal cultures under the optimized conditions. Set up
parallel systems with and without redox mediators.

[¢]

[¢]

[e]

e 4, Laccase Stability Assessment: In the laccase-mediator systems, measure the stability of the
laccase enzyme at the end of the degradation process, especially at high olsalazine concentrations
(e.g., 2 mM).

¢ 5. Kinetics Analysis: Determine the degradation kinetics. The study used a pseudo-second-order
model and Michaelis-Menten kinetics to analyze the removal rates and enzyme-substrate interaction.

e 6. Sample Analysis & Quantification: Monitor olsalazine concentration over time (e.g., over 7 days)
using a validated analytical method, such as HPLC, to calculate the removal percentage.

This workflow can be visualized as follows:
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Protocol for Ex Vivo Bacterial Degradation Kinetics [3] [4]

This protocol describes how to study the degradation of olsalazine by bacteria from the human colon.

¢ 1. Sample Collection:
o Ascending Colon Content: Collect from healthy adults under anaerobic conditions. The study
used a crossover design to simulate both fasted and fed states.
o Fecal Material: Collect feces from healthy adults.
e 2. Sample Preparation:
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o Ascending Colon Material: Ultracentrifuge the contents. Dilute the precipitate with a volume of
normal saline equivalent to the supernatant.
o Fecal Material: Prepare a homogenate from the collected feces.
¢ 3. Anaerobic Incubation: Conduct all subsequent steps under strict anaerobic conditions. Incubate
olsalazine with the prepared bacterial materials.
¢ 4, Stability Control: First, confirm the chemical stability of olsalazine in phosphate buffers (pH 4.0-
9.0) for the planned duration.
¢ 5. Kinetics Evaluation: Withdraw samples at predetermined time points. Analyze the remaining
olsalazine concentration using a suitable method (e.g., LC-MS). Fit the degradation data to kinetic
models (e.qg., first-order) to calculate the half-life.
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Frequently Asked Questions (FAQs)
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Q1: What is the recommended storage condition for olsalazine powder or capsules? While the search
results do not provide specific storage conditions for the pure drug substance (API), the commercial capsule
formulation (Dipentum) should be stored at 25°C (77°F), with excursions permitted between 15°C and
30°C (59°F to 86°F) [6]. For laboratory standards, it is advisable to follow ICH Q1 guidelines for long-term
and accelerated stability testing [7].

Q2: Why does olsalazine degrade much faster in fecal material than in contents from the ascending
colon? The bacterial load and metabolic activity are significantly higher in fecal material compared to the
contents of the fasted ascending colon. The arrival of food remnants (fed state) in the ascending colon further
reduces degradation rates, likely by diluting the bacterial concentration or providing alternative substrates for

the microbes [3] [4].

Q3: How can I prevent the degradation of olsalazine and its metabolite (5-ASA) in biological samples
like feces and urine? For biological samples, stability is highly temperature-dependent. To ensure accurate

analysis:

e Feces: The concentration of 5-aminosalicylic acid (5-ASA) decreases markedly when stored at 4°C or
room temperature. Addition of a preservative like HgCl: is effective. For long-term storage, freeze at
-20°C [5].

¢ Urine: Olsalazine and its acetylated metabolite (Ac-5-ASA) are stable in urine, but 5-ASA levels
decrease at 4°C and room temperature. Store urine samples at -20°C to preserve all analytes [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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